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Compound of Interest

2-Fluoro-5-
Compound Name: _
(trifluoromethoxy)benzyl alcohol

cat. No.: B2785605

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-5-(trifluoromethoxy)benzyl
alcohol

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and toxicological considerations for 2-Fluoro-5-(trifluoromethoxy)benzyl alcohol. Designed
for researchers, chemists, and professionals in the pharmaceutical and agrochemical
industries, this document synthesizes critical safety data with practical, field-proven insights to
ensure safe and effective laboratory operations.

Introduction

2-Fluoro-5-(trifluoromethoxy)benzyl alcohol is a fluorinated organic compound of increasing
interest as a building block in the synthesis of complex molecules. The presence of both a
fluorine atom and a trifluoromethoxy group on the benzyl scaffold imparts unique electronic
properties and metabolic stability, making it a valuable intermediate for drug discovery and
advanced material science. However, these same properties necessitate a thorough
understanding of its potential hazards. This guide moves beyond mere procedural lists to
explain the causality behind each safety recommendation, fostering a proactive safety culture
grounded in scientific principles.

Section 1: Chemical and Physical Properties
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Understanding the fundamental properties of a chemical is the first step in safe handling. The
data presented below is crucial for assessing its behavior under various laboratory conditions.

hemical Identi LCl i

Property Value Source
2-Fluoro-5-

Chemical Name (trifluoromethoxy)benzyl Internal
alcohol

Not explicitly found for this
exact isomer; 207974-09-2 for

CAS Number [1][2][3]
the related 2-Fluoro-5-

(trifluoromethyl)benzyl alcohol

Molecular Formula CsHsF402 Internal

Molecular Weight 210.13 g/mol Internal

Colorless transparent liquid
Appearance (for the trifluoromethyl [3]

analogue)

Note: Specific physical data for 2-Fluoro-5-(trifluoromethoxy)benzyl alcohol is not widely
published. The data for the closely related analogue, 2-Fluoro-5-(trifluoromethyl)benzyl alcohol,
is provided for reference.

Value (for 2-Fluoro-5-

Analogue Property (trifluoromethyl)benzyl Source
alcohol)

Boiling Point 188 °C [1][3]

Flash Point 67 °C [11[3]

Density 1.377 g/cm3 [1][3]

Storage Temperature 2-8°C [11[3]
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Chemical Structure

The structure combines a benzyl alcohol core with two distinct fluorine-containing moieties,
each influencing the molecule's reactivity and toxicological profile.
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1. Preparation Phase

[Review Safety Data Sheet (SDS)]

Edentify Hazards & Required Controls)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
2. Handling Phase
y
Work Inside a Certified
Chemical Fume Hood
Carefully Weigh/Dispense
Compound
Keep Container Tightly Closed
When Not in Use
3. Post-Handling Phase

Gecontaminate Work Surface)
;

[Dispose of Waste in Labeled]
Halogenated Waste Container
;

[Remove PPE Correctla
;

(Wash Hands Thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Fluoro-5-(trifluoromethoxy)benzyl alcohol safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2785605#2-fluoro-5-trifluoromethoxy-benzyl-alcohol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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